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Compound of Interest

Compound Name: D-Pentamannuronic acid

Cat. No.: B15581457

Application Notes: D-Pentamannuronic Acid
Product Information

D-Pentamannuronic acid is an alginate oligosaccharide derived from marine brown algae and
certain bacteria.[1][2][3] It is a valuable compound for research in areas such as pain and
vascular dementia.[1][2][3]

Physicochemical Properties

Property Value Reference
Molecular Formula C30H42031 [1]
Molecular Weight 898.64 g/mol [1]
Appearance White to off-white solid [1]
Solubility > 100 mg/mL in Water (H20) [1]

Storage and Stability

Proper storage is crucial to maintain the integrity of D-Pentamannuronic acid. The solid form
should be stored at -20°C, protected from light.[1] Once prepared, the stock solution has the
following stability guidelines:
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Storage Temperature Shelf Life Special Instructions
-80°C 6 months Protect from light
-20°C 1 month Protect from light

To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into single-use volumes.[1]

Experimental Protocols

Preparation of a 10 mM D-Pentamannuronic Acid Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in water.

Materials:

D-Pentamannuronic acid (solid)

* Nuclease-free water (e.g., Milli-Q or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

o Sterile serological pipettes

e \ortex mixer

e 0.22 um sterile syringe filter

» Sterile syringes

« Sterile, light-protecting microcentrifuge tubes for aliquoting

Procedure:
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o Equilibration: Allow the vial of D-Pentamannuronic acid to equilibrate to room temperature
before opening to prevent condensation.

» Weighing: Tare a sterile conical tube on an analytical balance. Carefully weigh the desired
amount of D-Pentamannuronic acid. For example, to prepare 10 mL of a 10 mM solution,
weigh 8.99 mg of the compound.

¢ Dissolution:

o Using a sterile serological pipette, add a portion of the nuclease-free water to the conical
tube containing the D-Pentamannuronic acid. For a 10 mL final volume, you might add 8
mL initially.

o Vortex the tube until the solid is completely dissolved. The solution should be clear and
colorless.

e Volume Adjustment: Add nuclease-free water to reach the final desired volume (e.g., 10 mL).
« Sterilization:

o Draw the entire solution into a sterile syringe.

o Attach a 0.22 um sterile syringe filter to the syringe tip.

o Dispense the solution through the filter into a new sterile conical tube. This step is critical
for removing any potential microbial contamination, especially for cell-based assays.[1]

» Aliquoting and Storage:

o Aliquot the sterile stock solution into appropriate single-use volumes in sterile, light-
protecting microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1]
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Stock Solution Concentration Calculations

The following table provides the required mass of D-Pentamannuronic acid to prepare stock
solutions of common concentrations.

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.90 mg 4.50 mg 8.99 mg
5 mM 4.50 mg 2247 mg 44.93 mg
10 mM 8.99 mg 44.93 mg 89.86 mg

Visualized Workflow

Workflow for D-Pentamannuronic Acid Stock Solution Preparation
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Caption: Preparation and storage workflow for D-Pentamannuronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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